Cas no 1805440-45-2 (2,4-Bis(trifluoromethyl)-6-iodobenzylamine)
2,4-Bis(trifluoromethyl)-6-iodobenzylamine Chemical and Physical Properties
Names and Identifiers
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- 2,4-Bis(trifluoromethyl)-6-iodobenzylamine
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- Inchi: 1S/C9H6F6IN/c10-8(11,12)4-1-6(9(13,14)15)5(3-17)7(16)2-4/h1-2H,3,17H2
- InChI Key: CBPQAEFXHWSMQW-UHFFFAOYSA-N
- SMILES: IC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1CN
Computed Properties
- Exact Mass: 368.94492 g/mol
- Monoisotopic Mass: 368.94492 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26
- Molecular Weight: 369.04
2,4-Bis(trifluoromethyl)-6-iodobenzylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013034047-1g |
2,4-Bis(trifluoromethyl)-6-iodobenzylamine |
1805440-45-2 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
2,4-Bis(trifluoromethyl)-6-iodobenzylamine Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 2,4-Bis(trifluoromethyl)-6-iodobenzylamine
Introduction to 2,4-Bis(trifluoromethyl)-6-iodobenzylamine (CAS No. 1805440-45-2)
2,4-Bis(trifluoromethyl)-6-iodobenzylamine (CAS No. 1805440-45-2) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two trifluoromethyl groups and an iodine atom, making it a valuable building block for the synthesis of complex molecules with diverse biological activities.
The chemical formula of 2,4-Bis(trifluoromethyl)-6-iodobenzylamine is C10H7F6IN2. The presence of the trifluoromethyl groups imparts unique electronic and steric properties to the molecule, while the iodine atom provides a versatile handle for further chemical modifications. These features make it an attractive candidate for the development of novel therapeutic agents and diagnostic tools.
In recent years, there has been a growing interest in the use of 2,4-Bis(trifluoromethyl)-6-iodobenzylamine in the synthesis of small molecules targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of 2,4-Bis(trifluoromethyl)-6-iodobenzylamine-derived compounds that exhibited potent anti-inflammatory and anti-cancer activities. These compounds were found to selectively inhibit key enzymes involved in inflammation and tumor growth, demonstrating their potential as lead candidates for drug development.
The iodine atom in 2,4-Bis(trifluoromethyl)-6-iodobenzylamine also makes it an ideal precursor for radiolabeling studies. Radiolabeled derivatives of this compound have been used in positron emission tomography (PET) imaging to visualize and quantify the distribution of these molecules in living organisms. This application has significant implications for understanding disease mechanisms and evaluating the efficacy of new treatments.
Beyond its use in medicinal chemistry, 2,4-Bis(trifluoromethyl)-6-iodobenzylamine has also found applications in materials science. The unique electronic properties of this compound have been exploited to develop new materials with enhanced performance in areas such as organic electronics and photovoltaics. For example, a recent study published in Advanced Materials demonstrated that incorporating 2,4-Bis(trifluoromethyl)-6-iodobenzylamine-based moieties into polymer structures resulted in improved charge transport properties and enhanced stability under various environmental conditions.
The synthesis of 2,4-Bis(trifluoromethyl)-6-iodobenzylamine typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and palladium-catalyzed cross-coupling reactions. Advances in catalytic methods have significantly improved the efficiency and scalability of these processes, making it more feasible to produce this compound on a larger scale for both research and industrial applications.
In conclusion, 2,4-Bis(trifluoromethyl)-6-iodobenzylamine (CAS No. 1805440-45-2) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and functional groups make it an invaluable tool for developing new therapeutic agents, diagnostic tools, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.
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